4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-5-(2-fluorophenyl)-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H16ClFN2O5/c1-11-9-17(25-31-11)26-19(13-5-3-4-6-15(13)24)18(21(28)22(26)29)20(27)12-7-8-16(30-2)14(23)10-12/h3-10,19,27H,1-2H3/b20-18+
• InChI Key: GHIMZBNLATZDCI-CZIZESTLSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C3=CC(=C(C=C3)OC)Cl)O)C(=O)C2=O)C4=CC=CC=C4F
• Isomeric SMILES: CC1=CC(=NO1)N2C(/C(=C(/C3=CC(=C(C=C3)OC)Cl)\O)/C(=O)C2=O)C4=CC=CC=C4F
• Molecular Formula: C22H16ClFN2O5
• Molecular Weight: 442.8 g/mol

Description

4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C22H16ClFN2O5 and its molecular weight is 442.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research into related compounds reveals efforts in synthesizing derivatives with potential anti-inflammatory and analgesic activities, as well as antimicrobial properties. For example, a study on the synthesis and activity of 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids showed several derivatives with potency equal or greater than indomethacin, a well-known anti-inflammatory and analgesic agent (Muchowski et al., 1985). Another study focused on the synthesis of fluorine-containing pyrazoles and benzo[d]oxazoles, finding some with promising antibacterial activities against common pathogens (Gadakh et al., 2010).

Chemical Structure and Reactivity

The structure and reactivity of related compounds have been explored, revealing insights into their chemical behavior and potential for various applications. For instance, the study of 2-chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, a key intermediate in herbicide production, demonstrates the complex synthesis routes that can be involved in the preparation of such molecules (Zhou Yu, 2002).

Potential Applications in Drug Discovery and Material Science

The synthesis and evaluation of novel compounds often target their potential use in drug discovery, material science, and as intermediates in the synthesis of more complex molecules. For example, studies on new derivatives of griseofulvin from marine endophytic fungi show the ongoing search for new compounds with antimicrobial or antitumor activities (Xia et al., 2011).